![molecular formula C24H22N2O4 B2736912 N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2-(m-tolyloxy)acetamide CAS No. 922009-65-2](/img/structure/B2736912.png)
N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2-(m-tolyloxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2-(m-tolyloxy)acetamide is a useful research compound. Its molecular formula is C24H22N2O4 and its molecular weight is 402.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activities
Antiallergic Properties and Structure-Activity Relationship
A study detailed the synthesis and demonstrated the antiallergic properties of 11-substituted 6,11-dihydrodibenz[b,e]oxepin-2-carboxylic acid derivatives, closely related structurally to "N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2-(m-tolyloxy)acetamide." These compounds showed potent inhibitory effects on passive cutaneous anaphylaxis and IgG1-mediated bronchoconstriction, indicating their potential as orally active antiallergic agents. Structure-activity relationship studies highlighted the importance of specific substituents for enhanced antiallergic activities, including a terminal carboxyl group and a dibenzoxepin ring system (Ohshima et al., 1992).
Instrumental Analysis in Pharmaceuticals
Another study reviewed methods developed for the determination of olopatadine hydrochloride, a drug structurally similar to the compound , highlighting its relevance in the analytical testing of pharmaceuticals. The review underscores the significance of structural analogs in developing analytical methods for drug quality control (Mahmoud M et al., 2020).
Chemical Synthesis Techniques
Heterocyclic Synthesis
Research on 10,11-Dihydro-11-[bis(methylthio)methylene]dibenzoxepin-10-one illustrated its utility as a synthon for the annulation of various heterocycles, including pyrazoles and pyrimidines. This study provides a framework for accessing novel dibenzoxepino-fused heterocycles, demonstrating the versatility of dibenzoxepin derivatives in organic synthesis (Kumar et al., 2007).
Pharmacological Implications
Antidepressant/Anxiolytic and Anti-Nociceptive Effects
A specific focus on 1,4-Benzodiazepine-2-ones derivatives, including oxazepam, for synthesizing novel compounds revealed significant antidepressant and analgesic effects in vivo. This research underscores the therapeutic potential of dibenzoxepin derivatives in developing new treatments for depression and pain management (Singh et al., 2010).
Properties
IUPAC Name |
N-(3,5-dimethyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)-2-(3-methylphenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H22N2O4/c1-15-5-4-6-18(11-15)29-14-23(27)25-17-8-10-21-19(13-17)24(28)26(3)20-12-16(2)7-9-22(20)30-21/h4-13H,14H2,1-3H3,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUUKSVOLHCDRBV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)OCC(=O)NC2=CC3=C(C=C2)OC4=C(C=C(C=C4)C)N(C3=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H22N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.